16alpha-Hydroxyetiocholanolone
16alpha-Hydroxyetiocholanolone
16α-hydroxy Etiocholanolone is a metabolite of 16α-hydroxydehydroisoandrosterone (16α-DHEA) and androstenedione.
Brand Name:
Vulcanchem
CAS No.:
14167-50-1
VCID:
VC20962153
InChI:
InChI=1S/C19H30O3/c1-18-7-5-12(20)9-11(18)3-4-13-14(18)6-8-19(2)15(13)10-16(21)17(19)22/h11-16,20-21H,3-10H2,1-2H3/t11-,12-,13-,14+,15+,16-,18+,19+/m1/s1
SMILES:
CC12CCC(CC1CCC3C2CCC4(C3CC(C4=O)O)C)O
Molecular Formula:
C19H30O3
Molecular Weight:
306.4 g/mol
16alpha-Hydroxyetiocholanolone
CAS No.: 14167-50-1
Cat. No.: VC20962153
Molecular Formula: C19H30O3
Molecular Weight: 306.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 16α-hydroxy Etiocholanolone is a metabolite of 16α-hydroxydehydroisoandrosterone (16α-DHEA) and androstenedione. |
|---|---|
| CAS No. | 14167-50-1 |
| Molecular Formula | C19H30O3 |
| Molecular Weight | 306.4 g/mol |
| IUPAC Name | (3R,5R,8R,9S,10S,13S,14S,16R)-3,16-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C19H30O3/c1-18-7-5-12(20)9-11(18)3-4-13-14(18)6-8-19(2)15(13)10-16(21)17(19)22/h11-16,20-21H,3-10H2,1-2H3/t11-,12-,13-,14+,15+,16-,18+,19+/m1/s1 |
| Standard InChI Key | HLQYTKUIIJTNHH-NMTBMHBSSA-N |
| Isomeric SMILES | C[C@]12CC[C@H](C[C@H]1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3C[C@H](C4=O)O)C)O |
| SMILES | CC12CCC(CC1CCC3C2CCC4(C3CC(C4=O)O)C)O |
| Canonical SMILES | CC12CCC(CC1CCC3C2CCC4(C3CC(C4=O)O)C)O |
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